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Compound of Interest

Compound Name: 6-Oxo-3-methylhexyl acetate

CAS No.: 84145-52-8

Cat. No.: B12653992

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 6-oxo-3-
methylhexyl acetate, a bifunctional organic compound containing both a ketone and an ester

moiety. This document is intended for researchers, scientists, and professionals in the field of

drug development and chemical analysis who utilize spectroscopic techniques for structural

elucidation and quality control. We will delve into the mass spectrometry (MS), infrared (IR)

spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy data, offering insights into

the experimental considerations and the logic behind the interpretation of the spectral features

that confirm the molecular structure.

Introduction
6-Oxo-3-methylhexyl acetate is a molecule of interest due to its potential applications as a

building block in organic synthesis, and as a component in flavor and fragrance formulations.

Accurate and unambiguous structural confirmation is paramount for its use in any research or

commercial application. Spectroscopic techniques provide a powerful and non-destructive

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12653992#bc-rfq
https://www.benchchem.com/product/b12653992/docs?utm_src=pdf-body#spectroscopic-characterization-of-6-oxo-3-methylhexyl-acetate-an-in-depth-technical-guide
https://www.benchchem.com/product/b12653992/docs?utm_src=pdf-body#spectroscopic-characterization-of-6-oxo-3-methylhexyl-acetate-an-in-depth-technical-guide
https://www.benchchem.com/product/b12653992/docs?utm_src=pdf-body#spectroscopic-characterization-of-6-oxo-3-methylhexyl-acetate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12653992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


means to achieve this. This guide will present a detailed breakdown of its characteristic

spectral signatures.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and elemental composition of a compound, as well as structural details based

on its fragmentation pattern.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
A standard approach for the analysis of a relatively volatile and thermally stable compound like

6-oxo-3-methylhexyl acetate is gas chromatography coupled with mass spectrometry (GC-

MS) using electron ionization.

Sample Preparation: A dilute solution of the analyte in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) is prepared.

Injection: A small volume (typically 1 µL) of the solution is injected into the GC inlet, where it

is vaporized.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column (e.g., a non-polar DB-5ms column) to separate it from any

impurities.

Ionization: As the analyte elutes from the GC column, it enters the ion source of the mass

spectrometer, where it is bombarded with a high-energy electron beam (typically 70 eV). This

results in the formation of a molecular ion (M⁺˙) and various fragment ions.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.

Predicted Mass Spectrum and Fragmentation Analysis
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The molecular formula of 6-oxo-3-methylhexyl acetate is C₉H₁₆O₃, with a molecular weight of

172.22 g/mol .

m/z Predicted Fragment Ion Interpretation

172 [C₉H₁₆O₃]⁺˙ Molecular Ion (M⁺˙)

157 [M - CH₃]⁺

Loss of a methyl radical from

the acetyl group or the side

chain.

129 [M - C₃H₇]⁺

Loss of a propyl radical via

cleavage adjacent to the

ketone.

115 [M - CH₂COCH₃]⁺ Loss of an acetonyl radical.

99 [M - OCOCH₃]⁺˙ Loss of the acetate group.

71 [C₄H₇O]⁺
Cleavage at the C4-C5 bond

(alpha-cleavage to the ketone).

58 [C₃H₆O]⁺˙
McLafferty rearrangement

product from the ketone.

43 [CH₃CO]⁺
Acylium ion, often the base

peak for acetates.

Causality in Fragmentation: The fragmentation of 6-oxo-3-methylhexyl acetate in EI-MS is

governed by the stability of the resulting carbocations and radical species. The presence of two

carbonyl groups influences the cleavage patterns. Alpha-cleavage adjacent to the ketone and

the loss of the acetate group are expected to be prominent fragmentation pathways.[1][2][3]

The McLafferty rearrangement is a characteristic fragmentation for ketones with accessible

gamma-hydrogens, leading to a neutral alkene loss and a charged enol.[1]
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Caption: Predicted major fragmentation pathways for 6-oxo-3-methylhexyl acetate in EI-MS.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a technique that identifies functional groups in a molecule by

measuring the absorption of infrared radiation at specific frequencies corresponding to the

vibrations of chemical bonds.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR
ATR-FTIR is a convenient method for obtaining the IR spectrum of a liquid sample.

Instrument Preparation: The ATR crystal (e.g., diamond or zinc selenide) is cleaned with a

suitable solvent (e.g., isopropanol) and a background spectrum is collected.

Sample Application: A small drop of 6-oxo-3-methylhexyl acetate is placed directly onto the

ATR crystal.

Data Acquisition: The IR spectrum is recorded by co-adding multiple scans to improve the

signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

Predicted IR Spectrum Analysis
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The IR spectrum of 6-oxo-3-methylhexyl acetate is expected to show characteristic

absorption bands for both the ketone and the ester functional groups.

Wavenumber (cm⁻¹) Vibrational Mode Functional Group Expected Intensity

~2960-2850 C-H stretch Aliphatic (sp³ C-H) Strong

~1740 C=O stretch Ester Strong, sharp

~1715 C=O stretch Ketone Strong, sharp

~1465, 1375 C-H bend Aliphatic (CH₂, CH₃) Medium

~1240 C-O stretch Ester (acetate) Strong

~1050 C-O stretch Ester Medium

Expert Interpretation: The most prominent features in the IR spectrum will be the two strong

carbonyl (C=O) stretching absorptions.[4][5][6][7][8] The ester carbonyl typically absorbs at a

higher frequency (~1740 cm⁻¹) than the ketone carbonyl (~1715 cm⁻¹).[5][6] This difference is

due to the electron-donating resonance effect of the oxygen atom in the ester group, which

slightly weakens the C=O bond compared to a ketone. The presence of two distinct, strong

peaks in the carbonyl region is a key diagnostic feature for this molecule. The strong C-O

stretching band of the acetate group around 1240 cm⁻¹ further confirms the presence of the

ester functionality.[4]

Diagnostic Region Fingerprint & Aliphatic Region

~1740 cm⁻¹
Ester C=O Stretch

~1715 cm⁻¹
Ketone C=O Stretch

~1240 cm⁻¹
Ester C-O Stretch

~2960-2850 cm⁻¹
Aliphatic C-H Stretch

~1465, 1375 cm⁻¹
Aliphatic C-H Bend

Click to download full resolution via product page

Caption: Key predicted IR absorption bands for 6-oxo-3-methylhexyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is the most powerful technique for the detailed structural elucidation of

organic molecules in solution. It provides information about the chemical environment,

connectivity, and stereochemistry of the atoms.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Approximately 5-10 mg of 6-oxo-3-methylhexyl acetate is dissolved in

about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) containing a small amount

of tetramethylsilane (TMS) as an internal standard.

Data Acquisition: The sample is placed in an NMR tube and inserted into the NMR

spectrometer.

¹H NMR: A one-dimensional proton NMR spectrum is acquired. Key parameters include the

number of scans, relaxation delay, and pulse angle.

¹³C NMR: A one-dimensional carbon NMR spectrum is acquired, typically with proton

decoupling to simplify the spectrum to a series of singlets.

2D NMR (Optional but Recommended): For unambiguous assignment, 2D NMR experiments

such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum

Coherence) can be performed to establish H-H and C-H correlations, respectively.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
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Chemical Shift (δ,

ppm)
Multiplicity Integration Assignment

~4.05 m 1H H-1

~2.45 t 2H H-5

~2.14 s 3H H-7

~2.04 s 3H Acetate CH₃

~1.80 m 1H H-3

~1.65 m 2H H-4

~1.40 m 2H H-2

~0.92 d 3H CH₃ at C-3

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)
Chemical Shift (δ, ppm) Assignment

~209.0 C-6 (Ketone C=O)

~171.0 Acetate C=O

~64.0 C-1

~43.0 C-5

~38.0 C-2

~30.0 C-7

~29.0 C-3

~22.0 C-4

~19.5 CH₃ at C-3

In-depth Analysis and Rationale:
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¹H NMR: The proton attached to the oxygen-bearing carbon (H-1) is expected to be the most

downfield non-carbonyl proton signal due to the deshielding effect of the adjacent oxygen

atom. The protons alpha to the ketone (H-5) will also be downfield. The two methyl groups,

one from the acetate and one on the alkyl chain, will appear as a singlet and a doublet,

respectively. The remaining methylene and methine protons will appear as complex

multiplets in the aliphatic region.

¹³C NMR: The two carbonyl carbons will be the most downfield signals, with the ketone

carbonyl appearing at a lower field than the ester carbonyl. The carbon attached to the ester

oxygen (C-1) will be in the range of 60-70 ppm. The remaining aliphatic carbons will appear

in the upfield region of the spectrum.

Caption: Predicted key NMR correlations for 6-oxo-3-methylhexyl acetate.

Conclusion
The comprehensive spectroscopic analysis presented in this guide provides a robust

framework for the structural confirmation of 6-oxo-3-methylhexyl acetate. The predicted data

from mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy

are mutually supportive and consistent with the assigned structure. The characteristic

fragmentation patterns in MS, the distinct carbonyl absorptions in IR, and the specific chemical

shifts and coupling patterns in NMR together create a unique spectroscopic fingerprint for this

molecule. This guide serves as a valuable resource for scientists and researchers, enabling

them to confidently identify and characterize 6-oxo-3-methylhexyl acetate in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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